2-[(5-butyl-1H-1,2,4-triazol-3-yl)thio]-N-(4-sulfamoylphenyl)acetamide

• Molecular Formula: C14H19N5O3S2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 2-[(5-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C14H19N5O3S2/c1-2-3-4-12-17-14(19-18-12)23-9-13(20)16-10-5-7-11(8-6-10)24(15,21)22/h5-8H,2-4,9H2,1H3,(H,16,20)(H2,15,21,22)(H,17,18,19)
• InChI Key: WYQAGVGFMRRUEE-UHFFFAOYSA-N
• SMILES: CCCCC1=NC(=NN1)SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N

Description

2-[(5-butyl-1H-1,2,4-triazol-3-yl)thio]-N-(4-sulfamoylphenyl)acetamide, commonly known as BTSA1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. BTSA1 is a potent and selective inhibitor of the protein tyrosine phosphatase sigma (PTPσ), which is a key regulator of axon growth and regeneration.

Scientific Research Applications

Synthesis and Physical-Chemical Properties

2-[(5-Butyl-1H-1,2,4-Triazol-3-yl)thio]-N-(4-sulfamoylphenyl)acetamide and its derivatives have been synthesized and studied for their physical and chemical properties. Research shows that these compounds exhibit a range of biological activities, including analgesic, neuroleptic, diuretic, anti-inflammatory, and mild antimicrobial effects. They also serve as intermediates in the synthesis of various complex structures (Salionov, 2015).

Antimicrobial Screening

These compounds have been evaluated for their antimicrobial properties. Studies have shown that they possess significant in-vitro antibacterial, antifungal, and anti-tuberculosis activities. This makes them potential candidates for the development of new antimicrobial agents (MahyavanshiJyotindra et al., 2011).

Development of New Medicinal Compounds

Derivatives of this compound are foundational for manufacturing new drugs. Their modification and synthesis have led to the development of new medicinal compounds with potentially lower toxicity and higher activity compared to existing drugs (Safonov et al., 2017).

Antifungal and Apoptotic Effects

Specific derivatives have been studied for their antifungal and apoptotic effects, especially against Candida species. Some of these compounds have shown potent antifungal properties and are being considered for further development as antifungal agents (Çavușoğlu et al., 2018).

Potential in Anticancer Research

Research has also explored the use of these derivatives in anticancer treatments. Some compounds have exhibited promising selectivity and efficacy against various cancer cell lines, indicating potential as anticancer agents (Chalenko et al., 2019).